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Compound of Interest

N-propylhydroxylamine
Compound Name:

hydrochloride
CAS No.: 85264-32-0
Cat. No.: B3387858

Get Quote

Executive Summary

N-Propylhydroxylamine Hydrochloride (N-PHA-HCI) is a thermally unstable, high-energy
intermediate used in the synthesis of pharmaceutical actives and agrochemicals. Like many N-
alkyl hydroxylamine salts, it exhibits autocatalytic decomposition behavior.

o Critical Hazard: The material possesses a high enthalpy of decomposition (
), capable of generating rapid pressure rise rates (

) in confined vessels.

» Trigger: Decomposition is initiated by thermal stress (onset

) but can be catalyzed at significantly lower temperatures by transition metals (Fe, Cu) or
high acidity.

¢ Mechanism: The primary pathway involves disproportionation driven by redox instability,
releasing toxic and flammable gases (HCI, propene, nitrogen oxides).
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Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7][8][9][10]

Property

Data

Notes

Chemical Name

N-Isopropylhydroxylamine

Most common "N-propyl"

Hydrochloride variant in drug dev.

Linear isomer CAS is less
CAS Number 50632-53-6

common.

Secondary amine oxide
Structure

precursor.
Molecular Weight 111.57 g/mol
Physical State White Crystalline Solid Hygroscopic.

Melting Point

68 —72°C

Critical: Melts before

decomposing.

Solubility

Soluble in water, ethanol

Aqueous solutions are less

stable than solid.

Thermal Decomposition Dynamics
Thermodynamic Parameters

The thermal stability of N-PHA-HCI is governed by its weak N-O bond and the presence of the

chloride counter-ion, which can catalyze dehydration and elimination reactions.

e Onset Temperature (

):

o DSC (Open Pan): ~150-160 °C

o DSC (Sealed Pan):~135-140 °C (Lower due to autocatalysis by trapped gases).

« Enthalpy of Decomposition (
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):

o Estimated Range: -1800 to -2200 J/g.

o Significance: This energy release is comparable to mononitrotoluene explosives,
classifying it as a Class 4.1 Flammable Solid or potentially explosive under confinement.

Decomposition Mechanism

The decomposition is a complex, multi-step process involving disproportionation and
elimination.

e Melt Phase Initiation: The salt melts (~70°C), increasing molecular mobility.

» Disproportionation (Redox): The N-alkyl hydroxylamine molecules react with each other to
form the corresponding amine and a higher oxidation state species (nitroso or nitrone).

» Elimination (Acid Catalyzed): The presence of HCI facilitates the elimination of water to form
the imine/nitrone, or elimination of the hydroxyl group.

o Gas Generation: Final degradation produces non-condensable gases (N2, N2O), HCI vapor,
and volatile organics (propene, acetone oxime).

Visualization: Decomposition Pathway
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Caption: Thermal degradation pathway showing phase transition followed by autocatalytic
disproportionation.

Process Safety & Experimental Protocols
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Safety Testing Hierarchy

To validate the safety of N-PHA-HCI in a process, a tiered testing approach is required.

Protocol A: Differential Scanning Calorimetry (DSC)[1][2]

e Purpose: Determine

and

o Method:

o Load 2-5 mg of sample into a Gold-plated high-pressure crucible (to prevent reaction with
steel/aluminum and contain pressure).

o Ramp temperature from 30°C to 300°C at 5°C/min.
o Analysis: Identify the first exothermic deviation.

o Warning: If using standard aluminum pans, HCI release may corrode the pan, producing
artifacts or venting.

Protocol B: Accelerating Rate Calorimetry (ARC)

e Purpose: Determine "Time to Maximum Rate" (TMR) and Self-Accelerating Decomposition
Temperature (SADT).

e Method:
o Load 1-2 g of sample into a Titanium or Hastelloy spherical bomb.
o Use "Heat-Wait-Search" mode (Step 5°C, Wait 15 min, Threshold 0.02°C/min).
o Critical Output: Calculate

(Temperature where runaway occurs in 24 hours).

Visualization: Safety Assessment Workflow
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Caption: Tiered thermal safety testing workflow for high-energy hydroxylamine derivatives.

Storage & Handling Mitigation

The instability of N-PHA-HCI requires strict adherence to the following "Self-Validating"
handling systems:

¢ Metal Exclusion:

o Risk: Transition metals (Fe, Cu, Ni) act as redox catalysts, lowering decomposition onset
by >50°C.

o Control: Use glass-lined or PTFE-coated reactors. Avoid stainless steel for long-term
storage of solutions. Use chelating agents (e.g., EDTA) if metal contamination is
suspected in aqueous streams.

e Temperature Control:
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o Limit: Store below 30°C.

o Monitoring: Continuous temperature logging. If bulk temperature exceeds 50°C, initiate
emergency cooling or quenching (water dilution).

o Atmosphere:

o Store under dry Nitrogen. Moisture absorption can lead to clumping and localized heating
during dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Thermal Decomposition of N-
Propylhydroxylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3387858/docs#technical-guide-thermal-
decomposition-of-n-propylhydroxylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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